Cas no 553652-80-5 (1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E)-)

• Product Name: 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E)-
• CAS No: 553652-80-5
• MF: C₉H₁₁ClO₃S₂
• MW: 266.764839410782
• CID: 4034868
• Update Time: 2025-08-05

1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E)-

• Inchi： 1S/C9H11ClO3S2/c1-3-13-15(11,12)6-7(2)8-4-5-9(10)14-8/h4-6H,3H2,1-2H3/b7-6+
• InChI Key： TUGCQYZZVLZVEM-VOTSOKGWSA-N
• SMILES： C(/S(OCC)(=O)=O)=C(\C1SC(Cl)=CC=1)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E)-

Introduction to 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) and Its Significance in Modern Chemical Research

1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E), identified by its CAS number 553652-80-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules known for their versatile applications in drug development, material science, and biochemical studies. The unique structural features of this molecule, particularly the presence of a propene-1-sulfonic acid moiety combined with a thienyl group substituted with chlorine, make it a subject of significant interest for researchers exploring novel synthetic pathways and functional materials.

The ethyl ester functionality in the molecular structure of 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) contributes to its reactivity and potential utility in various chemical transformations. This compound has been studied for its role in synthesizing more complex derivatives that exhibit enhanced biological activity. The sulfonic acid group is particularly noteworthy for its ability to form salts with metals and other organic compounds, which can be leveraged in the development of new materials with tailored properties.

In recent years, there has been growing interest in the use of heterocyclic compounds like those derived from thiophene in pharmaceutical applications. The 5-chloro-2-thienyl substituent in 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) adds a layer of complexity that can influence the compound's electronic properties and interactions with biological targets. Researchers have been exploring how such modifications can lead to improved binding affinity and selectivity in drug candidates.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated molecules. The combination of the propene-1-sulfonic acid group and the thienyl ring provides a scaffold that can be modified in numerous ways to create compounds with specific functionalities. For instance, researchers have investigated its use in the synthesis of ligands for metal-organic frameworks (MOFs), which are increasingly important in areas such as gas storage and catalysis.

The ethyl ester group also offers flexibility in chemical reactions, allowing for further derivatization through hydrolysis or transesterification processes. This adaptability makes 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) a valuable intermediate in organic synthesis. In particular, its utility in constructing more complex sulfonated compounds has been explored for applications in polymer chemistry and surface modification.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of molecules like 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) with greater accuracy. These simulations have helped identify potential reaction pathways and optimize synthetic strategies. By leveraging machine learning algorithms trained on large datasets of molecular interactions, scientists can now design experiments more efficiently and reduce trial-and-error approaches.

The role of sulfonic acids in medicinal chemistry cannot be overstated. They are known for their ability to enhance solubility and bioavailability of drugs, making them valuable components in formulations designed for oral or injectable administration. The presence of the propene sulfonic acid group in 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) suggests that it could be incorporated into drug candidates to improve their pharmacokinetic profiles.

Moreover, the thienyl ring is a common motif found in many biologically active natural products and synthetic drugs. Its aromaticity and ability to engage in π-stacking interactions make it an attractive component for designing molecules that interact with biological targets such as enzymes and receptors. The 5-chloro substitution further enhances its potential by introducing electron-withdrawing effects that can modulate reactivity.

In industrial applications, 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) has been considered for use as an additive in detergents and surfactants due to its surfactant properties. The sulfonic acid group imparts water solubility and foaming characteristics that are desirable in cleaning agents. Additionally, its stability under various conditions makes it suitable for long-term storage and transport.

Environmental considerations have also driven research into this compound's behavior under different conditions. Studies have examined how it degrades in aquatic environments and its potential impact on aquatic life. Understanding these environmental profiles is crucial for developing sustainable chemical processes that minimize ecological footprints.

The synthesis of 1-Propene-1-sulfonic acid, 2-(5-chloro-2-thienyl)-, ethyl ester, (1E) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent improvements in catalytic methods have made it possible to produce this compound more efficiently while reducing waste generation. Green chemistry principles are being increasingly applied to develop synthetic routes that are more sustainable and environmentally friendly.

In conclusion, 1 Propene 8 sulfonic Acid , Ethyl Ester , CAS NO553652 -80 -5 represents a fascinating compound with broad applications across multiple scientific disciplines . Its unique structural features , reactivity , and versatility make it an invaluable tool for researchers working on cutting-edge developments . As our understanding of molecular interactions continues to grow , so too will the ways we harness this compound's potential .